Azastene Azastene
Brand Name: Vulcanchem
CAS No.: 13074-00-5
VCID: VC20943083
InChI: InChI=1S/C23H33NO2/c1-20(2)18-7-6-15-16(21(18,3)12-14-13-24-26-19(14)20)8-10-22(4)17(15)9-11-23(22,5)25/h7,13,15-17,25H,6,8-12H2,1-5H3/t15-,16+,17+,21-,22+,23+/m1/s1
SMILES: CC1(C2=CCC3C4CCC(C4(CCC3C2(CC5=C1ON=C5)C)C)(C)O)C
Molecular Formula: C23H33NO2
Molecular Weight: 355.5 g/mol

Azastene

CAS No.: 13074-00-5

Cat. No.: VC20943083

Molecular Formula: C23H33NO2

Molecular Weight: 355.5 g/mol

* For research use only. Not for human or veterinary use.

Azastene - 13074-00-5

Specification

CAS No. 13074-00-5
Molecular Formula C23H33NO2
Molecular Weight 355.5 g/mol
IUPAC Name (1S,2R,13R,14S,17S,18S)-2,9,9,17,18-pentamethyl-7-oxa-6-azapentacyclo[11.7.0.02,10.04,8.014,18]icosa-4(8),5,10-trien-17-ol
Standard InChI InChI=1S/C23H33NO2/c1-20(2)18-7-6-15-16(21(18,3)12-14-13-24-26-19(14)20)8-10-22(4)17(15)9-11-23(22,5)25/h7,13,15-17,25H,6,8-12H2,1-5H3/t15-,16+,17+,21-,22+,23+/m1/s1
Standard InChI Key AXLOCHLTNQDFFS-BESJYZOMSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C)O)CC=C4[C@@]3(CC5=C(C4(C)C)ON=C5)C
SMILES CC1(C2=CCC3C4CCC(C4(CCC3C2(CC5=C1ON=C5)C)C)(C)O)C
Canonical SMILES CC1(C2=CCC3C4CCC(C4(CCC3C2(CC5=C1ON=C5)C)C)(C)O)C

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